3-(1-(Furan-3-carbonyl)piperidin-4-yl)imidazolidine-2,4-dione

• IUPAC Name: 3-[1-(furan-3-carbonyl)piperidin-4-yl]imidazolidine-2,4-dione
• InChI: InChI=1S/C13H15N3O4/c17-11-7-14-13(19)16(11)10-1-4-15(5-2-10)12(18)9-3-6-20-8-9/h3,6,8,10H,1-2,4-5,7H2,(H,14,19)
• InChI Key: OIOWJQXRVOLHPN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2C(=O)CNC2=O)C(=O)C3=COC=C3
• Molecular Formula: C13H15N3O4
• Molecular Weight: 277.28 g/mol

Description

The compound appears to contain a furan ring, a piperidine ring, and an imidazolidine-2,4-dione group. Furan is a five-membered aromatic ring with four carbon atoms and one oxygen. Piperidine is a six-membered ring with five carbon atoms and one nitrogen. Imidazolidine-2,4-dione is a five-membered ring with three carbon atoms, two nitrogen atoms, and two carbonyl groups.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple heterocyclic rings. The presence of nitrogen, oxygen, and carbonyl groups would likely result in a variety of potential hydrogen bonding sites.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of multiple heterocyclic rings and polar functional groups would likely result in a relatively high boiling point and potential solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many drugs containing piperidine rings act on the central nervous system.

Future Directions

The potential applications of this compound would likely depend on its biological activity. Given the presence of the piperidine ring, one potential area of study could be its effects on the central nervous system.